1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine

• Molecular Formula: C21H28N2O5S
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 1-(4-methylphenyl)sulfonyl-4-[(2,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C21H28N2O5S/c1-16-5-7-18(8-6-16)29(24,25)23-11-9-22(10-12-23)15-17-13-20(27-3)21(28-4)14-19(17)26-2/h5-8,13-14H,9-12,15H2,1-4H3
• InChI Key: PMSMGLDMLIDQIK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC(=C(C=C3OC)OC)OC

Description

1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine, also known as MTSET, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a member of the piperazine family and is commonly used in biochemical and physiological studies.

Mechanism of Action

1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine modifies cysteine residues in proteins by forming a covalent bond with the thiol group. This modification can lead to changes in protein conformation and function. 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine is a reversible inhibitor of cysteine proteases, which are enzymes that cleave peptide bonds using a cysteine residue. 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine can also modify ion channels, which are proteins that allow ions to pass through a cell membrane. By modifying ion channels, 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine can alter the electrical properties of cells.
Biochemical and Physiological Effects:
1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine has been shown to have a wide range of biochemical and physiological effects. It can modify the function of proteins involved in ion transport, neurotransmission, and enzyme activity. 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine has been shown to inhibit the activity of cysteine proteases, which are important enzymes in the immune system. 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine can also modify the function of ion channels, which are important in the nervous system and in muscle contraction.

Advantages and Limitations for Lab Experiments

1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and modify proteins. It is also reversible, which allows for the study of protein function before and after modification. However, there are also limitations to the use of 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine in lab experiments. It can modify multiple cysteine residues in a protein, which can make it difficult to interpret the results. Additionally, the modification of cysteine residues can lead to changes in protein function that are not physiologically relevant.

Future Directions

There are several future directions for the use of 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine in scientific research. One direction is the study of the structure and function of membrane proteins, which are important in cellular signaling and transport. Another direction is the development of new chemical probes that can selectively modify specific cysteine residues in proteins. Additionally, the use of 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine in drug discovery and development is an area of active research.
Conclusion:
In conclusion, 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine, or 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine, is a valuable tool in scientific research. Its ability to modify cysteine residues in proteins makes it a useful chemical probe for studying protein function. 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine has a wide range of biochemical and physiological effects and has several advantages and limitations for lab experiments. There are several future directions for the use of 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine in scientific research, including the study of membrane proteins and the development of new chemical probes.

Synthesis Methods

1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine is synthesized by the reaction of 1-(4-methylphenyl)sulfonyl)piperazine with 2,4,5-trimethoxybenzyl chloride. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide. The resulting product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine is widely used in scientific research, particularly in the field of biochemistry and physiology. It is commonly used as a chemical probe to study the function of proteins. 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine can modify the thiol groups of cysteine residues in proteins, which can lead to changes in protein conformation and function. This property of 1-[(4-Methylphenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine makes it a valuable tool in studying the structure and function of proteins.